Cas no 582306-88-5 (PROPANEDINITRILE, [(2-FLUORO-4-METHOXYPHENYL)METHYLENE]-)

• Product Name: PROPANEDINITRILE, [(2-FLUORO-4-METHOXYPHENYL)METHYLENE]-
• CAS No: 582306-88-5
• MF: C₁₁H₇FN₂O
• MW: 202.184485673904
• CID: 3507283
• PubChem ID: 22220616
• Update Time: 2025-05-22

PROPANEDINITRILE, [(2-FLUORO-4-METHOXYPHENYL)METHYLENE]- Chemical and Physical Properties

Names and Identifiers

• PROPANEDINITRILE, [(2-FLUORO-4-METHOXYPHENYL)METHYLENE]-
• RARECHEM AL BX 0456
• 2-(2-Fluoro-4-methoxy-benzylidene)-malononitrile
• Propanedinitrile, 2-[(2-fluoro-4-methoxyphenyl)methylene]-
• SCHEMBL3368983
• A1-00218
• 2-[(2-fluoro-4-methoxyphenyl)methylidene]propanedinitrile
• 582306-88-5

• Inchi： 1S/C11H7FN2O/c1-15-10-3-2-9(11(12)5-10)4-8(6-13)7-14/h2-5H,1H3
• InChI Key： BVFHFXKZGCNHHS-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1/C=C(\C#N)/C#N)OC

Computed Properties

• Exact Mass: 202.05424101Da
• Monoisotopic Mass: 202.05424101Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.8Ų

Additional information on PROPANEDINITRILE, [(2-FLUORO-4-METHOXYPHENYL)METHYLENE]-

PROPANEDINITRILE, [(2-FLUORO-4-METHOXYPHENYL)METHYLENE]- (CAS No. 582306-88-5)

The compound PROPANEDINITRILE, [(2-FLUORO-4-METHOXYPHENYL)METHYLENE]- (CAS No. 582306-88-5) is a specialized organic chemical with a unique structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its propanedinitrile backbone, which is a three-carbon chain with two nitrile groups at either end. The substituent group, (2-fluoro-4-methoxyphe nyl)methylene, adds complexity to the molecule, making it a valuable compound in research and development.

Recent studies have highlighted the potential of this compound in the field of materials science. Researchers have explored its use as a precursor for advanced polymers and composites. The presence of the nitrile groups allows for versatile reactivity, enabling the formation of strong chemical bonds during polymerization. Additionally, the fluorine and methoxy substituents on the phenyl ring contribute to enhanced stability and solubility properties, making this compound ideal for applications in high-performance materials.

In terms of synthesis, the preparation of PROPANEDINITRILE, [(2-fluoro-4-methoxyphe nyl)methylene]- involves a multi-step process that combines nucleophilic substitution and condensation reactions. The starting materials typically include propanedinitrile and an appropriately substituted benzaldehyde derivative. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. This synthesis methodology has been refined in recent years, with researchers focusing on improving reaction efficiency and reducing environmental impact.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 115°C and a boiling point around 310°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and acetonitrile makes it suitable for various laboratory-scale reactions. Furthermore, spectroscopic analyses (NMR, IR) have confirmed the structural integrity of the compound, ensuring its reliability in experimental setups.

One of the most promising applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. The nitrile groups can be converted into amides or other functional groups through well-established chemical transformations, enabling the construction of bioactive molecules. Recent research has demonstrated its utility in synthesizing potential drug candidates for treating neurodegenerative diseases and cancer.

In addition to its chemical applications, this compound has found relevance in analytical chemistry as a reference standard for chromatographic separations. Its distinct UV absorption characteristics make it an effective marker for quantifying similar compounds in complex mixtures.

The environmental impact of this compound is another area of interest. Studies have shown that it undergoes biodegradation under specific conditions, though further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, PROPANEDINITRILE, [(2-fluoro-4-methoxyphe nyl)methylene]- (CAS No. 582306-88-5) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and favorable chemical properties make it an invaluable tool for researchers and industry professionals alike.